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Compound of Interest

Compound Name: Dimethylsulfide gold chloride

Cat. No.: B14791068

Essential Safety and Handling Guide for
Dimethylsulfide Gold Chloride

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is of utmost importance. This guide provides critical safety and logistical
information for managing Dimethylsulfide gold chloride (CAS No. 29892-37-3), a light and
heat-sensitive compound used in coordination chemistry and as a gold(l) precursor.[1][2][3]
Adherence to these protocols is essential for minimizing risks and ensuring a safe laboratory
environment.

Hazard Identification

Dimethylsulfide gold chloride is considered hazardous and is classified as follows:
 Skin Irritation (Category 2)[4][5]
o Serious Eye Irritation (Category 2A)[4][5]

e Specific Target Organ Toxicity — Single Exposure (Category 3), may cause respiratory
irritation.[2][4][5]

Signal Word: Warning[2][4]

Hazard Statements:
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e H315: Causes skin irritation.[2][4]

e H319: Causes serious eye irritation.[2][4]

o H335: May cause respiratory irritation.[2][4]

Personal Protective Equipment (PPE)

Proper PPE is the primary defense against chemical exposure. The following equipment is

mandatory when handling Dimethylsulfide gold chloride.

PPE Category

Specification

Rationale

Eye Protection

Chemical safety glasses with
side shields or goggles,
approved under standards
such as NIOSH (US) or EN
166 (EV).[4][6]

Protects against splashes and
airborne particles that can

cause serious eye irritation.[4]

Hand Protection

Impermeable, chemical-
resistant gloves (e.g., nitrile
rubber).[6] Gloves should be
inspected before use and

disposed of properly after.

Prevents direct skin contact,

which can cause skin irritation.

[4]

Body Protection

A lab coat or other protective

work clothing.[6]

Provides a barrier against
accidental spills and
contamination of personal

clothing.

Respiratory Protection

A NIOSH/MSHA-approved
respirator (e.g., N95 dust
mask) should be worn,
especially when dust is
generated or if irritation is

experienced.[6]

Protects against inhalation of
dust, which can cause

respiratory tract irritation.[4]

Operational Plan: Handling and Storage
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Safe Handling Protocol:

Work in a well-ventilated area, such as a chemical fume hood, or outdoors.[4][7]

Avoid breathing dust; do not generate dust during handling.[4][6]

Avoid all contact with skin and eyes.[4]

Wash hands and face thoroughly after handling.[4]

Immediately remove any contaminated clothing and wash it before reuse.[4]

Storage Conditions:

Keep containers tightly closed and store in a dry, cool, and well-ventilated place.[4][6]
o Store in a locked-up area.[4][5]

e The compound is sensitive to light, heat, and air; protect from these conditions.[2][3] Store
under inert gas.[8]

e« Recommended storage temperatures vary, with sources suggesting room temperature, O-
10°C, or 2-8°C.[1][5][6][9] Always follow the supplier's specific recommendation.

Emergency and First Aid Procedures

Immediate action is crucial in the event of exposure.
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Exposure Route First Aid Measures

Move the person to fresh air. If breathing is

difficult, provide oxygen. If the person is not
Inhalation breathing, give artificial respiration. Call a

POISON CENTER or doctor if you feel unwell.

[416]1[7]

Immediately take off all contaminated clothing.
) Rinse the affected skin with plenty of water and
Skin Contact S )
soap.[4][6] If skin irritation occurs, seek medical

advice.[4]

Rinse cautiously and thoroughly with plenty of
water for several minutes, holding the eyelids

Eye Contact open.[4][10] Remove contact lenses if present
and easy to do so. Continue rinsing.

Immediately call an ophthalmologist.[4]

If swallowed, immediately make the victim drink
) water (two glasses at most). Do not give
Ingestion . .
anything by mouth to an unconscious person.

Consult a physician.[4][6]

General Advice: In all cases of exposure, show the Safety Data Sheet (SDS) to the medical
professional in attendance.[4]

Spill and Disposal Plan
Accidental Release Measures:
o Evacuate: Evacuate the danger area and ensure adequate ventilation.[4]

o Containment: Prevent the substance from entering drains.[4] Cover powder spills with a
plastic sheet or tarp to minimize spreading.[6]

o Clean-up: Use personal protective equipment.[6] Take up the material mechanically (e.qg.,
with an inert absorbent material like sand or earth) and place it in appropriate, labeled
containers for disposal.[6][10] Avoid creating dust.[6]
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o Decontamination: Clean the affected area thoroughly.[6]
Waste Disposal:
» Dispose of the chemical and its container at an approved waste disposal facility.[4][6]

» Disposal must be in accordance with all applicable federal, state, and local environmental
regulations.[6]

e Do not mix with other waste.[4] Handle uncleaned containers as you would the product itself.

[4]

Quantitative Data Summary

Property Value

Molecular Formula C2HeAuCIS[1][4]

Molecular Weight 294.55 g/mol [1][4]

Appearance White to light yellow powder or crystal[5][9]
Melting Point 160 °C (decomposes)[1][9]

CAS Number 29892-37-3[1][4]

Experimental Workflow Diagram

The following diagram outlines the standard operating procedure for the safe handling of
Dimethylsulfide gold chloride, from initial preparation to final disposal.
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Waste Disposal
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- Dispose via approved facility
- Follow local regulations
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Caption: Safe handling workflow for Dimethylsulfide gold chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Personal protective equipment for handling
Dimethylsulfide gold chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14791068#personal-protective-equipment-for-
handling-dimethylsulfide-gold-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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